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Compound of Interest

1-phenyl-1H-pyrazole-5-
Compound Name:
carbaldehyde

Cat. No.: B145363

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure elucidation of 1-
phenyl-1H-pyrazole-5-carbaldehyde, a key heterocyclic building block in medicinal chemistry
and materials science. This document details its structural features, spectroscopic
characterization, and a common synthetic route, presenting data in a clear and accessible
format for laboratory use.

Chemical Structure and Properties

1-phenyl-1H-pyrazole-5-carbaldehyde is an organic compound with the molecular formula
C10HsN20 and a molecular weight of 172.18 g/mol . The structure consists of a pyrazole ring
substituted with a phenyl group at the N1 position and a formyl (carbaldehyde) group at the C5
position. The presence of the aromatic rings and the reactive aldehyde functionality makes it a
versatile precursor for the synthesis of more complex molecules with potential biological
activities.

Below is a diagram illustrating the chemical structure of 1-phenyl-1H-pyrazole-5-
carbaldehyde.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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